Cas no 229499-08-5 (Δ2-Cefuroxime)
It is a plant poison. Azoxycycline, Cyprodinil, molecular formula c14h15n3, molecular weight 225.29, CAS No.: 121552-61-2. Azoxycycline has protective \ therapeutic \ leaf penetration and root absorption activities. It can also be used as a barley seed coating agent for leaf spraying or seed treatment< Br>

Δ2-Cefuroxime structure
Product Name:Δ2-Cefuroxime
CAS No:229499-08-5
Molecular Formula:C16H16N4O8S
Molecular Weight:424.38524
CID:825351
PubChem ID:87655155
Δ2-Cefuroxime Properties
Names and Identifiers
-
- Δ2-Cefuroxime
- (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
- 229499-08-5
- G91310
- 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-furanyl(methoxyimino)acetyl]amino]-8-oxo-, (6R,7R)- (9CI); (6R,7R)-3-[[(Aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-furanyl)-2-(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
- DTXSID30635369
- (6R,7R)-3-[(Carbamoyloxy)methyl]-7-{[(2Z)-2-(furan-2-yl)-2-(methoxyimino)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
- SCHEMBL4348020
- DELTA2-CEFUROXIME
- ?2-Cefuroxime
-
- InChIKey: AIEMBSSBMKFDGU-WCKWAMMDSA-N
- Inchi: InChI=1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,6,10-11,14H,5H2,1H3,(H2,17,25)(H,18,21)(H,23,24)/b19-9+/t10-,11?,14-/m1/s1
- SMILES: CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O
Computed Properties
- Exact Mass: 424.06888465g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Rotatable Bond Count: 8
- Monoisotopic Mass: 424.06888465g/mol
- Heavy Atom Count: 29
- Complexity: 785
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.3
- Topological Polar Surface Area: 199Ų
Δ2-Cefuroxime Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C3IL-1mg |
Δ2-Cefuroxime |
229499-08-5 | 95% | 1mg |
$101.00 | 2024-05-24 | |
Biosynth | EJA49908-5 mg |
Δ2-Cefuroxime |
229499-08-5 | 5mg |
$288.75 | |||
TRC | C248060-5mg |
Δ2-Cefuroxime |
229499-08-5 | 5mg |
$ 170.00 | 2023-09-08 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-460879-5 mg |
δ2-Cefuroxime, |
229499-08-5 | 5mg |
¥2,708.00 | 2023-07-11 |
Δ2-Cefuroxime Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:229499-08-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:229499-08-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Δ2-Cefuroxime Related Literature
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Chengkai Yao,Aili Yuan,Zhongsen Wang,Hua Lei,Long Zhang,Limin Guo,Xiaoping Dong J. Mater. Chem. A, 2019,7, 13071-13079
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Sonia Peggiani,Pietro Marabotti,Riccardo Alberto Lotti,Anna Facibeni,Patrick Serafini,Alberto Milani,Valeria Russo,Andrea Li Bassi,Carlo Spartaco Casari Phys. Chem. Chem. Phys., 2020,22, 26312-26321
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Sandeep Sundriyal,Alexandra S. Lubin,Gregor A. Lueg,Fengling Li,Andrew J. P. White,Matthew J. Fuchter Med. Chem. Commun., 2017,8, 1069-1092
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J.-P. Champeaux,P. Moretto-Capelle,J. Renoud,L. Polizzi,S. Faure,D. Castex,M. Gianesin,E. Panader,P. Paquier,W. Volondat,T. Salbaing,J. Riffaud,R. Point,P. Cafarelli,M. Sence Phys. Chem. Chem. Phys., 2023,25, 15497-15507
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Karen A. Esmonde-White,Francis W. L. Esmonde-White,Michael D. Morris,Blake J. Roessler Analyst, 2011,136, 1675-1685
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Yan Qiao,Ke-Li Han Org. Biomol. Chem., 2014,12, 1220-1231
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Philippe Gerbier,Neus Domingo,Jordi Gómez-Segura,Daniel Ruiz-Molina,David B. Amabilino,Javier Tejada,Bryce E. Williamson,Jaume Veciana J. Mater. Chem., 2004,14, 2455-2460
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